Cas no 1447607-65-9 (3-(1-Bromo-8-chloroimidazo[1,5-A]pyrazin-3-YL)-1-methylcyclobutanol)

• Product Name: 3-(1-Bromo-8-chloroimidazo[1,5-A]pyrazin-3-YL)-1-methylcyclobutanol
• CAS No: 1447607-65-9
• MF: C₁₁H₁₁BrClN₃O
• MW: 316.581540346146
• CID: 4823439
• Update Time: 2025-06-03

3-(1-Bromo-8-chloroimidazo[1,5-A]pyrazin-3-YL)-1-methylcyclobutanol Chemical and Physical Properties

Names and Identifiers

• 3-(1-BROMO-8-CHLOROIMIDAZO[1,5-A]PYRAZIN-3-YL)-1-METHYLCYCLOBUTANOL
• SB17810
• 3-(1-Bromo-8-chloroimidazo [1,5-a]pyrazin-3-yl)-1-methylcyclobutanol
• 3-(1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)-1-methylcyclobutan-1-ol
• 3-(1-Bromo-8-chloroimidazo[1,5-alpha]pyrazin-3-yl)-1-methylcyclobutanol
• (1s,3r)-3-{1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl}-1-methylcyclobutan-1-ol
• (1S,3s)-3-(1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)-1-methyl
• 3-(1-Bromo-8-chloroimidazo[1,5-A]pyrazin-3-YL)-1-methylcyclobutanol

• Inchi： 1S/C11H11BrClN3O/c1-11(17)4-6(5-11)10-15-8(12)7-9(13)14-2-3-16(7)10/h2-3,6,17H,4-5H2,1H3
• InChI Key： BHANQQWNLCKMCA-UHFFFAOYSA-N
• SMILES： BrC1=C2C(=NC=CN2C(C2CC(C)(C2)O)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 313
• XLogP3: 2.9
• Topological Polar Surface Area: 50.4

Additional information on 3-(1-Bromo-8-chloroimidazo[1,5-A]pyrazin-3-YL)-1-methylcyclobutanol

Research Brief on 3-(1-Bromo-8-chloroimidazo[1,5-A]pyrazin-3-YL)-1-methylcyclobutanol (CAS: 1447607-65-9)

3-(1-Bromo-8-chloroimidazo[1,5-A]pyrazin-3-YL)-1-methylcyclobutanol (CAS: 1447607-65-9) is a novel small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound belongs to the imidazopyrazine class, which is known for its diverse pharmacological activities, including kinase inhibition and modulation of various signaling pathways. The presence of bromo and chloro substituents, along with the cyclobutanol moiety, suggests potential applications in targeted drug discovery, particularly in oncology and inflammatory diseases.

Recent studies have focused on the synthesis and characterization of this compound, highlighting its unique chemical properties and potential as a scaffold for further derivatization. The compound's molecular structure has been elucidated using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its high purity and stability under standard laboratory conditions. Preliminary in vitro assays indicate that 3-(1-Bromo-8-chloroimidazo[1,5-A]pyrazin-3-YL)-1-methylcyclobutanol exhibits moderate inhibitory activity against specific kinases, making it a promising candidate for further optimization.

One of the key challenges in the development of this compound is its synthetic accessibility. Recent publications have reported improved synthetic routes that enhance yield and scalability, addressing previous limitations. These advancements are critical for enabling large-scale production and subsequent preclinical evaluation. Additionally, computational modeling studies have provided insights into the compound's binding interactions with target proteins, offering a rational basis for structure-activity relationship (SAR) studies.

The pharmacological potential of 3-(1-Bromo-8-chloroimidazo[1,5-A]pyrazin-3-YL)-1-methylcyclobutanol is further supported by its favorable pharmacokinetic properties, as evidenced by recent in vivo studies. The compound demonstrates good oral bioavailability and metabolic stability, which are essential for its progression into clinical development. However, further toxicological assessments are required to ensure its safety profile.

In conclusion, 3-(1-Bromo-8-chloroimidazo[1,5-A]pyrazin-3-YL)-1-methylcyclobutanol represents a promising chemical entity with significant potential in drug discovery. Ongoing research efforts are focused on optimizing its biological activity and exploring its therapeutic applications. Future studies should aim to elucidate its mechanism of action and evaluate its efficacy in disease-relevant models.